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Compound of Interest

Compound Name: 3-Methylpentanoic acid

Cat. No.: B089800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical and thermochemical data for

3-Methylpentanoic acid. Due to the limited availability of publicly accessible experimental

thermochemical data for this specific compound, this document also details the established

experimental protocols for determining key thermochemical properties, offering a framework for

the acquisition and understanding of such data.

Physicochemical Properties of 3-Methylpentanoic Acid
3-Methylpentanoic acid, also known as 3-methylvaleric acid, is a branched-chain carboxylic

acid.[1] A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C₆H₁₂O₂ [1][2][3]

Molecular Weight 116.16 g/mol [1]

CAS Number 105-43-1

Boiling Point 196-198 °C (at 760 mmHg) [1][3]

Melting Point -41 °C [3]

Density 0.93 g/mL at 25 °C

Refractive Index 1.416 (at 20 °C) [3]

Solubility
Limited solubility in water,

soluble in organic solvents.
[2]

Thermochemical Data
While specific experimental values for the enthalpy of formation, entropy, and heat capacity of

3-Methylpentanoic acid are not readily available in public databases, Table 2 outlines the key

thermochemical parameters that are essential for a comprehensive thermal characterization of

the compound. The subsequent sections detail the standard experimental methodologies for

determining these values.
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Thermochemical
Parameter

Symbol Description

Standard Enthalpy of

Formation (liquid)
ΔHf°(l)

The change in enthalpy when

one mole of the compound in

its liquid state is formed from

its constituent elements in their

standard states.

Standard Enthalpy of

Vaporization
ΔHvap°

The enthalpy change required

to transform one mole of the

liquid into a gas at a given

pressure.

Standard Enthalpy of

Formation (gas)
ΔHf°(g)

The change in enthalpy when

one mole of the compound in

its gaseous state is formed

from its constituent elements in

their standard states.

Standard Molar Entropy (liquid) S°(l)

The entropy content of one

mole of the liquid under

standard conditions.

Molar Heat Capacity (liquid) Cp,m(l)

The amount of heat that must

be added to one mole of the

liquid to raise its temperature

by one degree Celsius at

constant pressure.

Experimental Protocols for Thermochemical Data
Determination
Determination of the Standard Enthalpy of Formation via
Bomb Calorimetry
The standard enthalpy of combustion is determined experimentally using a bomb calorimeter.

[4][5] The standard enthalpy of formation can then be calculated from the enthalpy of
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combustion using Hess's Law.

Experimental Protocol:

Sample Preparation: A precise mass (typically around 1 gram) of 3-Methylpentanoic acid is

placed in a sample crucible.[4] A fuse wire of known length and combustion energy is

attached to the electrodes of the calorimeter's bomb, with the wire in contact with the

sample.

Bomb Assembly: A small, known amount of water is added to the bottom of the bomb to

ensure that the water formed during combustion is in its liquid state. The bomb is then sealed

and pressurized with pure oxygen to approximately 25-30 atm.[6][7]

Calorimeter Setup: The sealed bomb is placed in a calorimeter bucket containing a precisely

measured volume of water. The entire assembly is housed in an insulating jacket to minimize

heat exchange with the surroundings. A stirrer ensures a uniform temperature distribution in

the water, and a high-precision thermometer records the temperature.

Combustion: The temperature of the water is monitored until a steady rate of change is

observed. The sample is then ignited by passing an electric current through the fuse wire.[8]

Data Acquisition: The temperature of the water is recorded at regular intervals before, during,

and after combustion until a steady temperature is reached again. The temperature rise is

used to calculate the heat released during the combustion.

Calibration: The heat capacity of the calorimeter system is determined by combusting a

standard substance with a known heat of combustion, such as benzoic acid, under the same

conditions.[4][8]
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Workflow for Bomb Calorimetry
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Bomb Calorimetry Experimental Workflow
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Determination of the Enthalpy of Vaporization via the
Transpiration Method
The transpiration method is a technique used to measure the vapor pressure of a substance at

different temperatures, from which the enthalpy of vaporization can be calculated using the

Clausius-Clapeyron equation.

Experimental Protocol:

Apparatus Setup: The apparatus consists of a temperature-controlled sample chamber, a

carrier gas supply with a precise flow controller, and a system for trapping the vaporized

sample.

Sample Loading: A known mass of 3-Methylpentanoic acid is placed in the sample

chamber, which is maintained at a constant temperature.

Vapor Transport: An inert carrier gas (e.g., nitrogen) is passed over the sample at a slow,

constant flow rate.[9] The gas becomes saturated with the vapor of the substance.

Vapor Trapping: The gas stream exiting the sample chamber is passed through a cold trap or

an absorption tube where the vaporized sample is condensed and collected.

Mass Determination: The mass of the condensed sample is determined by weighing the trap

before and after the experiment.

Data Collection: The experiment is repeated at several different temperatures, and the

corresponding vapor pressures are calculated from the amount of substance transported and

the volume of the carrier gas.

Calculation: The enthalpy of vaporization is determined from the slope of a plot of the natural

logarithm of the vapor pressure versus the inverse of the absolute temperature.
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Transpiration Method Experimental Setup

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)
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Differential Scanning Calorimetry (DSC) is a technique used to measure the difference in heat

flow between a sample and a reference as a function of temperature.[10] This allows for the

determination of the heat capacity of the substance.

Experimental Protocol:

Sample Preparation: A small, accurately weighed sample of 3-Methylpentanoic acid is

hermetically sealed in a sample pan. An empty, sealed pan is used as a reference.

DSC Measurement: The sample and reference pans are placed in the DSC cell. The

instrument is programmed to heat the cell at a constant rate over the desired temperature

range.

Data Acquisition: The DSC instrument measures the differential heat flow required to

maintain the sample and reference at the same temperature.

Baseline Correction: A baseline scan is performed with two empty pans to account for any

instrumental asymmetry.

Standard Calibration: A standard material with a known heat capacity (e.g., sapphire) is run

under the same conditions to calibrate the instrument.

Calculation: The heat capacity of the sample is calculated by comparing the heat flow to the

sample with the heat flow to the standard at a given temperature, after correcting for the

baseline.
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Principle of DSC Measurement
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Differential Scanning Calorimetry Principle

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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